Cas no 872592-47-7 (1-5-(trifluoromethyl)pyridin-3-ylpiperazine)

• Product Name: 1-5-(trifluoromethyl)pyridin-3-ylpiperazine
• CAS No: 872592-47-7
• MF: C₁₀H₁₂F₃N₃
• MW: 231.21759223938
• CID: 1120012
• PubChem ID: 59833568
• Update Time: 2025-11-01

1-5-(trifluoromethyl)pyridin-3-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(trifluoromethyl)-3-pyridinyl]-Piperazine
• 1-5-(trifluoromethyl)pyridin-3-ylpiperazine
• SCHEMBL3330579
• 1-[5- (Trifluoromethyl)pyridin-3-yl]piperazine
• EN300-1698771
• 1-(5-(trifluoromethyl)pyridin-3-yl)piperazine
• GS0826
• 1-[5-(Trifluoromethyl)pyridin-3-yl]piperazine
• 872592-47-7

• Inchi： 1S/C10H12F3N3/c11-10(12,13)8-5-9(7-15-6-8)16-3-1-14-2-4-16/h5-7,14H,1-4H2
• InChI Key： BUNFVKBXJPYHIW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(=C1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 231.09833188g/mol
• Monoisotopic Mass: 231.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-5-(trifluoromethyl)pyridin-3-ylpiperazine

1-5-(Trifluoromethyl)pyridin-3-ylpiperazine (CAS No. 872592-47-7): An Overview of a Promising Compound in Medicinal Chemistry

1-5-(Trifluoromethyl)pyridin-3-ylpiperazine (CAS No. 872592-47-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and pyridine moieties, exhibits a range of biological activities that make it a valuable candidate for drug development.

The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of a molecule. In the case of 1-5-(trifluoromethyl)pyridin-3-ylpiperazine, this group enhances the lipophilicity and metabolic stability of the compound, making it more suitable for oral administration and prolonged therapeutic effects. The pyridine ring, on the other hand, provides additional chemical stability and can participate in various biological interactions, such as hydrogen bonding and π-stacking.

Recent studies have explored the potential of 1-5-(trifluoromethyl)pyridin-3-ylpiperazine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. Research has shown that this compound can modulate serotonin receptors, specifically the 5-HT_2A receptor, which is implicated in conditions such as depression and schizophrenia. By selectively interacting with these receptors, 1-5-(trifluoromethyl)pyridin-3-ylpiperazine may offer a novel approach to managing these complex disorders.

In addition to its potential in neurological disorders, 1-5-(trifluoromethyl)pyridin-3-ylpiperazine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The ability to modulate both neurotransmitter systems and inflammatory pathways makes 1-5-(trifluoromethyl)pyridin-3-ylpiperazine a multifaceted candidate for drug development.

The pharmacokinetic profile of 1-5-(trifluoromethyl)pyridin-3-ylpiperazine has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits good oral bioavailability, rapid absorption, and a favorable distribution profile. It is metabolized primarily by the liver via cytochrome P450 enzymes, with metabolites being excreted through both renal and hepatic pathways. These characteristics suggest that 1-5-(trifluoromethyl)pyridin-3-ylpiperazine could be developed into an effective oral medication with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-5-(trifluoromethyl)pyridin-3-ylpiperazine in various therapeutic indications. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile at doses up to 100 mg/day. Phase II trials are expected to provide further insights into the therapeutic potential of this compound in specific patient populations.

In conclusion, 1-5-(trifluoromethyl)pyridin-3-ylpiperazine (CAS No. 872592-47-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate the full potential of this compound in treating various medical conditions.